Cas no 796073-68-2 (DM4-SMe)

• Product Name: DM4-SMe
• CAS No: 796073-68-2
• MF: C₃₉H₅₆ClN₃O₁₀S₂
• MW: 826.459048271179
• CID: 2601944
• PubChem ID: 11542407
• Update Time: 2024-10-27

DM4-SMe Chemical and Physical Properties

Names and Identifiers

• DM4-SMe
• [(5S,21S)-11-Chloro-21-hydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-8,23-dioxo-4,24-dioxa-9,22-diaza
• CS-0104947
• 796073-68-2
• G14472
• [(1S,2R,3S,5S,6S,16E,18E,20R,21S)-11-chloro-21-hydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-8,23-dioxo-4,24-dioxa-9,22-diazatetracyclo[19.3.1.110,14.03,5]hexacosa-10,12,14(26),16,18-pentaen-6-yl] (2S)-2-[methyl-[4-methyl-4-(methyldisulfanyl)pentanoyl]amino]propanoate
• HY-130082
• EX-A5878
• SCHEMBL23975061

• MDL： MFCD28400104
• Inchi： 1S/C39H56ClN3O10S2/c1-22-13-12-14-29(50-10)39(48)21-28(51-36(47)41-39)23(2)34-38(6,53-34)30(20-32(45)43(8)26-18-25(17-22)19-27(49-9)33(26)40)52-35(46)24(3)42(7)31(44)15-16-37(4,5)55-54-11/h12-14,18-19,23-24,28-30,34,48H,15-17,20-21H2,1-11H3,(H,41,47)/t23?,24?,28?,29?,30?,34?,38-,39-/m0/s1
• InChI Key： LTLNAIFGVAUBEJ-DMLXQPLQSA-N
• SMILES： ClC1C(=CC2CC(C)=CC=CC([C@]3(CC(C(C)C4[C@](C)(C(CC(N(C)C=1C=2)=O)OC(C(C)N(C(CCC(C)(C)SSC)=O)C)=O)O4)OC(N3)=O)O)OC)OC

Computed Properties

• Exact Mass: 825.3095650g/mol
• Monoisotopic Mass: 825.3095650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 55
• Rotatable Bond Count: 11
• Complexity: 1470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 207

DM4-SMe Security Information

• Storage Condition：(BD766902)